Cas no 935845-20-8 (tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate)

tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate structure
935845-20-8 structure
Product Name:tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate
CAS No:935845-20-8
MF:C9H16ClNO4S
MW:269.7456407547
MDL:MFCD09909937
CID:1032087
PubChem ID:59560777
Update Time:2024-10-26

tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate
    • tert-butyl 3-chlorosulfonylpyrrolidine-1-carboxylate
    • 3-CHLOROSULFONYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 1,1-Dimethylethyl 3-(chlorosulfonyl)-1-pyrrolidinecarboxylate (ACI)
    • DB-366371
    • AC-30721
    • NTBNFZSSXSSJBA-UHFFFAOYSA-N
    • O12118
    • AB55042
    • AS-77069
    • tert-butyl3-(chlorosulfonyl)pyrrolidine-1-carboxylate
    • SCHEMBL55991
    • 1-Boc-3-(chlorosulfonyl)pyrrolidine
    • 1-BOC-PYRROLIDINE-3-SULFONYL CHLORIDE
    • MFCD09909937
    • EN300-278441
    • 935845-20-8
    • DTXSID00732394
    • MDL: MFCD09909937
    • Inchi: 1S/C9H16ClNO4S/c1-9(2,3)15-8(12)11-5-4-7(6-11)16(10,13)14/h7H,4-6H2,1-3H3
    • InChI Key: NTBNFZSSXSSJBA-UHFFFAOYSA-N
    • SMILES: O=C(N1CC(S(Cl)(=O)=O)CC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 269.0488569g/mol
  • Monoisotopic Mass: 269.0488569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.34

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tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chlorine Solvents: Tetrahydrofuran ;  1 h, -10 °C
Reference
Preparation of sulfonylhydrazine compounds as lysine acetyl transferase inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Chlorine Solvents: Ethanol ;  rt → -10 °C; -10 °C; 1 h, < 10 °C
1.2 Reagents: Sodium chloride Solvents: Toluene ,  Water ;  10 min, 25 °C
Reference
Preparation of sulfonamide derivatives as modulators of ion channels
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Chlorine Solvents: Dichloromethane ;  1 h, -10 - 0 °C
Reference
Preparation of tert-butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate
, China, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Chlorosuccinimide Solvents: Acetic acid ,  Water ;  16 h, rt
Reference
Compound as UBR box domain ligand
, World Intellectual Property Organization, , ,

tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Raw materials

tert-Butyl 3-(chlorosulfonyl)pyrrolidine-1-carboxylate Preparation Products

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